Cas no 1225373-59-0 (5-bromothiophene-3-sulfonyl chloride)

• Product Name: 5-bromothiophene-3-sulfonyl chloride
• CAS No: 1225373-59-0
• MF: C₄H₂BrClO₂S₂
• MW: 261.544476985931
• CID: 6099116
• PubChem ID: 130737016
• Update Time: 2025-09-19

5-bromothiophene-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-bromothiophene-3-sulfonyl chloride
• 3-Thiophenesulfonyl chloride, 5-bromo-
• 1225373-59-0
• EN300-1990806

• Inchi： 1S/C4H2BrClO2S2/c5-4-1-3(2-9-4)10(6,7)8/h1-2H
• InChI Key： BQCZDFQXKWXXMN-UHFFFAOYSA-N
• SMILES： C1SC(Br)=CC=1S(Cl)(=O)=O

Computed Properties

• Exact Mass: 259.83681g/mol
• Monoisotopic Mass: 259.83681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Density: 1.985±0.06 g/cm3(Predicted)
• Boiling Point: 318.2±27.0 °C(Predicted)